Cas no 83522-09-2 (4-(3-methyl-1,3-oxazolidin-2-yl)benzonitrile)

83522-09-2 structure
Product name:4-(3-methyl-1,3-oxazolidin-2-yl)benzonitrile
4-(3-methyl-1,3-oxazolidin-2-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-methyl-1,3-oxazolidin-2-yl)benzonitrile
- DTXSID101003511
- BENZONITRILE, p-(3-METHYL-2-OXAZOLIDINYL)-
- p-(3-Methyl-2-oxazolidinyl)benzonitrile
- BRN 5520070
- 83522-09-2
-
- Inchi: InChI=1S/C11H12N2O/c1-13-6-7-14-11(13)10-4-2-9(8-12)3-5-10/h2-5,11H,6-7H2,1H3
- InChI Key: NTSPYEPVJAJWIJ-UHFFFAOYSA-N
- SMILES: CN1CCOC1C2=CC=C(C=C2)C#N
Computed Properties
- Exact Mass: 188.094963011g/mol
- Monoisotopic Mass: 188.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 36.3Ų
4-(3-methyl-1,3-oxazolidin-2-yl)benzonitrile Related Literature
-
Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
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Nicolás Montenegro-Pohlhammer,Rodrigo Urzúa-Leiva,Dayán Páez-Hernández,Gloria Cárdenas-Jirón Dalton Trans., 2019,48, 8418-8426
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